![molecular formula C23H28N2O4 B268891 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide](/img/structure/B268891.png)
2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide, also known as PIM-1 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide kinase is a serine/threonine kinase that phosphorylates various substrates involved in cell cycle regulation, apoptosis, and cellular metabolism. Its overexpression has been associated with tumor progression and resistance to chemotherapy. This compound inhibitor binds to the ATP-binding site of this compound kinase and inhibits its activity, leading to downstream effects on cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as sensitize them to chemotherapy and radiation therapy. It has also been shown to inhibit angiogenesis, which is essential for tumor growth and metastasis. In addition, this compound inhibitor has been reported to have anti-inflammatory and neuroprotective effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor is its specificity towards this compound kinase, which reduces the risk of off-target effects. It has also been shown to have low toxicity in preclinical studies. However, its efficacy in clinical trials is yet to be determined, and its potential side effects and drug interactions need to be further investigated.
Future Directions
Future research on 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor could focus on its potential therapeutic applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. It could also be used in combination with other targeted therapies to enhance their efficacy and reduce resistance. Further studies on its pharmacokinetics and pharmacodynamics could help optimize its dosing and administration. Finally, the development of this compound inhibitor analogs with improved potency and selectivity could lead to the discovery of novel therapeutics for cancer and other diseases.
Synthesis Methods
The synthesis of 2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor involves the reaction of 4-isopropylphenol and 4-(4-morpholinylcarbonyl)benzoyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-bromo-N-(4-(morpholin-4-yl)phenyl)propanamide to yield the final product. The synthesis has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
2-(4-isopropylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]propanamide inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. It is known to inhibit the activity of this compound kinase, which is overexpressed in various types of cancer and contributes to tumor growth and survival. This compound inhibitor has been shown to induce cell cycle arrest, apoptosis, and sensitize cancer cells to chemotherapy and radiation therapy.
properties
Molecular Formula |
C23H28N2O4 |
---|---|
Molecular Weight |
396.5 g/mol |
IUPAC Name |
N-[4-(morpholine-4-carbonyl)phenyl]-2-(4-propan-2-ylphenoxy)propanamide |
InChI |
InChI=1S/C23H28N2O4/c1-16(2)18-6-10-21(11-7-18)29-17(3)22(26)24-20-8-4-19(5-9-20)23(27)25-12-14-28-15-13-25/h4-11,16-17H,12-15H2,1-3H3,(H,24,26) |
InChI Key |
KTCJXTWQRPZAOV-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.